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Compound of Interest

Compound Name: Vorinostat-d5

Cat. No.: B021379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

Vorinostat-d5, a deuterated analog of the histone deacetylase (HDAC) inhibitor Vorinostat.

This document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and analytical studies.

Chemical and Physical Properties
Vorinostat-d5, also known as SAHA-d5, is a stable isotope-labeled version of Vorinostat

(Suberoylanilide Hydroxamic Acid). The deuterium labeling makes it a suitable internal

standard for quantification of Vorinostat in biological samples using mass spectrometry.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b021379?utm_src=pdf-interest
https://www.benchchem.com/product/b021379?utm_src=pdf-body
https://www.benchchem.com/product/b021379?utm_src=pdf-body
https://veeprho.com/impurities/vorinostat-d5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₄H₁₅D₅N₂O₃ [2]

Molecular Weight 269.35 g/mol [2][3]

Appearance White Solid [2][4]

Melting Point 159-162°C [2]

Chemical Purity (by HPLC) ≥95% - 98% [2][4]

Isotopic Purity (Isotopic

Enrichment)

≥98% - ≥99% deuterated forms

(d₁-d₅)
[2][4][5]

IUPAC Name

N'-hydroxy-N-(2,3,4,5,6-

pentadeuteriophenyl)octanedia

mide

[2][3]

Synonyms
SAHA-d5, Suberoylanilide

hydroxamic acid-d5
[2][3]

Storage Temperature -20°C [2]

Solubility
The solubility of Vorinostat-d5 is a critical parameter for its use in various experimental

settings.

Solvent Solubility Source

Acetonitrile Soluble / Slightly Soluble [2][5]

DMSO (Dimethyl Sulfoxide) Soluble / Slightly Soluble [2][4][5]

Methanol Soluble [2]

The non-deuterated form, Vorinostat, has low aqueous solubility.[6]

Experimental Protocols
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The equilibrium solubility of Vorinostat-d5 can be determined using the widely accepted

shake-flask method.[7]

Methodology:

Preparation of a Saturated Solution: An excess amount of solid Vorinostat-d5 is added to a

known volume of the desired solvent (e.g., Acetonitrile, DMSO, Methanol) in a sealed

container.

Equilibration: The container is agitated at a constant temperature for an extended period

(typically 24-72 hours) to ensure equilibrium is reached between the dissolved and

undissolved solute.[7]

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation, followed by filtration through a chemically inert filter (e.g., PTFE syringe filter).

[7]

Quantification: The concentration of Vorinostat-d5 in the clear filtrate is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC). A

calibration curve generated from standard solutions of known concentrations is used for

accurate quantification.[7]

Data Reporting: Solubility is typically reported in units of mass per volume (e.g., mg/mL) or

molarity (mol/L) at the specified temperature.[7]
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Workflow for Solubility Determination

Preparation

Equilibration

Separation

Analysis

Add excess Vorinostat-d5 to solvent

Seal container

Agitate at constant temperature (24-72h)

Centrifuge the solution

Filter the supernatant

Quantify concentration by HPLC

Report solubility (e.g., mg/mL)

 

Workflow for Isotopic Purity Determination

Sample Preparation

Chromatographic Separation

Mass Spectrometric Analysis

Data Processing

Dissolve Vorinostat-d5 in a suitable solvent

Inject sample into LC system

Separate from impurities

Introduce eluent into mass spectrometer

Acquire mass spectra

Integrate ion currents for each isotopic species

Calculate isotopic purity
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Vorinostat Mechanism of Action

Cellular Environment

Downstream Effects

Vorinostat-d5

Histone Deacetylase (HDAC)
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Acetylated Histones

Acetylation

Relaxed Chromatin

Gene Transcription
(e.g., Tumor Suppressors)

Apoptosis / Cell Cycle Arrest
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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